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Compound of Interest

Compound Name: 3,5-Dichlorophenol-d3

Cat. No.: B12297389 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Dichlorophenol-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3,5-
Dichlorophenol-d3, a deuterated analog of 3,5-Dichlorophenol. While this document focuses

on the deuterated form, the safety and handling information is primarily based on the more

extensively documented non-deuterated compound, as their chemical and toxicological

properties are expected to be nearly identical. 3,5-Dichlorophenol-d3 is often utilized as an

internal standard or tracer in quantitative analyses.[1]

Chemical Identification and Physical Properties
3,5-Dichlorophenol-d3 is a chlorinated aromatic compound. The deuterium labeling provides

a distinct mass signature for use in mass spectrometry-based analytical methods.

Table 1: Physical and Chemical Properties of 3,5-Dichlorophenol
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Property Value Reference

Appearance
Colorless to pale yellow or pink

crystals or powder
[2][3][4][5]

Molecular Formula C₆HD₃Cl₂O [5]

Molecular Weight

Approximately 166.02 g/mol

(calculated for d3

isotopologue)

[4]

Melting Point 63-69 °C (145.4-156.2 °F) [3][5][6]

Boiling Point
233 °C (451.4 °F) at 760

mmHg
[2][3][7]

Solubility in Water
Poorly soluble (< 1 mg/mL at

20.5°C)
[2][7]

Vapor Density 5.6 (Air = 1) [4][7]

Odor Characteristic phenolic odor [4][7]

Octanol/Water Partition

Coefficient (log Kow)
3.62 - 3.68 [7]

Hazard Identification and Classification
3,5-Dichlorophenol is classified as a hazardous substance. It is crucial to understand its

potential health and environmental effects before handling.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Eye

Irritation
1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute
2 H401: Toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
2

H411: Toxic to aquatic life with

long lasting effects

References for Table 2:[3][8][9][10][11]

GHS Pictograms:

GHS05 (Corrosion), GHS06 (Toxic), GHS07 (Exclamation Mark), GHS09 (Environment)[8][10]

Signal Word: Danger[8][10]

First Aid Measures
Immediate medical attention is required in case of exposure.

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[3][8][12]

Skin Contact

Immediately wash with plenty of soap and water

while removing all contaminated clothing and

shoes.[2][3][12] Seek immediate medical

attention.[8]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[3][8][12] Remove contact

lenses, if present and easy to do. Continue

rinsing.[3][8][12] Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 3,5-Dichlorophenol-d3 to

minimize exposure risk.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9][13]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of any potential exposure.[8][13]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for safe handling.
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Required Personal Protective Equipment

Specific Recommendations

Eye and Face Protection

Chemical safety goggles or glasses.
Use a face shield for splash hazards.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene).

Body Protection

Laboratory coat, long-sleeved shirt,
and long pants. Consider disposable

coveralls for larger quantities.

Respiratory Protection

Use a NIOSH-approved respirator with
 an appropriate cartridge if ventilation
is inadequate or dust is generated.

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 3,5-Dichlorophenol-d3.

Hygiene Practices
Avoid all personal contact, including inhalation of dust.[9]

Do not eat, drink, or smoke in laboratory areas.[8][9]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[8][9][12]

Remove contaminated clothing and wash it before reuse.[12][13]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[8][9][12]

Keep the container tightly closed and store it in the original container.[7][8][9][12]

Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[2][8]

Store in an area without drain or sewer access.[7]
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Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the safe preparation of a standard solution of 3,5-Dichlorophenol-d3 for

analytical use.

1. Preparation
- Assemble all necessary PPE.

- Prepare workspace in a fume hood.

2. Weighing
- Tare analytical balance.

- Carefully weigh the required mass
of the solid compound.

3. Dissolution
- Transfer solid to a volumetric flask.

- Add appropriate solvent.
- Mix gently to dissolve.

4. Finalization
- Dilute to the mark with solvent.

- Cap and invert to mix thoroughly.

5. Labeling & Storage
- Label flask with name, concentration,

date, and hazards.
- Store appropriately.

Click to download full resolution via product page

Caption: A safe workflow for preparing a standard solution of 3,5-Dichlorophenol-d3.

Methodology:

Preparation: Before starting, ensure you are wearing all required PPE as detailed in section

4.2. Prepare the work surface within a chemical fume hood by laying down absorbent,

disposable bench paper.

Weighing: Use an analytical balance to accurately weigh the desired amount of 3,5-
Dichlorophenol-d3. Handle the solid carefully to avoid generating dust.

Dissolution: Quantitatively transfer the weighed solid into an appropriate volumetric flask

using a powder funnel. Add a small amount of a suitable solvent (e.g., methanol, acetonitrile)

and gently swirl to dissolve the compound completely.

Finalization: Once dissolved, carefully add more solvent until the solution reaches the

calibration mark on the neck of the volumetric flask.

Labeling and Storage: Securely cap the flask and invert it several times to ensure the

solution is homogeneous. The container must be clearly labeled with the chemical name,

concentration, solvent, preparation date, and appropriate hazard warnings. Store the solution

according to the conditions outlined in section 4.4.
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Accidental Release and Disposal
Prompt and appropriate action is critical in the event of a spill.

Spill Response
Minor Spills (Solid):

Evacuate unnecessary personnel.[8]

Ensure adequate ventilation.[8]

Wearing appropriate PPE, gently sweep or shovel the spilled material into a suitable

container for disposal.[8]

Avoid generating dust.[8][9] Moisten the material with 60-70% ethanol to help control dust

if necessary.[2]

Clean the spill area with soap and water.[13]

Major Spills:

Evacuate the area and move upwind.[9]

Alert the appropriate emergency response team or fire brigade.[9]

Prevent the spill from entering drains or waterways.[7][9]

Only trained personnel with appropriate protective equipment, including respiratory

protection, should handle the cleanup.[8][9]
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Spill Occurs
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and Risk
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Prevent Further Spread
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Caption: Decision-making workflow for responding to a chemical spill.

Waste Disposal
Dispose of waste materials in accordance with all applicable federal, state, and local

environmental regulations.[12]

The material should be disposed of by a licensed waste disposal company.[3][12] It may be

sent to an authorized incinerator equipped with an afterburner and scrubber.[8]

Toxicological and Ecological Information
Table 4: Toxicological and Ecotoxicological Data
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Data Point Value Species Reference

LD50 Oral 2389 mg/kg Mouse [3]

Acute Toxicity

Harmful if swallowed.

[8][9] Toxic in contact

with skin.[8] Harmful if

inhaled.[9][12]

N/A [8][9][12]

Skin Effects

Causes severe skin

burns and irritation.[2]

[3][7][8]

N/A [2][3][7][8]

Eye Effects

Causes serious eye

damage and irritation.

[2][3][7][8]

N/A [2][3][7][8]

Aquatic Toxicity

Toxic to aquatic life

with long-lasting

effects.[7][8][9][11]

N/A [7][8][9][11]

Symptoms of Exposure: May include irritation of the skin, eyes, mucous membranes, and

upper respiratory tract.[2][7] Prolonged or severe exposure can lead to burns, profuse

sweating, thirst, abdominal pain, nausea, vomiting, and potential damage to the liver and

kidneys.[2]

This guide is intended for informational purposes and should not replace a thorough review of

the official Safety Data Sheet (SDS) provided by the manufacturer and a comprehensive risk

assessment for the specific procedures being undertaken. Always prioritize safety and adhere

to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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